Cas no 69699-83-8 (Dibenzo-p-dioxin-d8)

Dibenzo-p-dioxin-d8 structure
Dibenzo-p-dioxin-d8 structure
Product Name:Dibenzo-p-dioxin-d8
CAS No:69699-83-8
MF:C12H8O2
MW:192.240016937256
CID:502630
PubChem ID:90474999
Update Time:2025-04-19

Dibenzo-p-dioxin-d8 Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,e][1,4]dioxin-1,2,3,4,6,7,8,9-d8(9CI)
    • Dibenzo-p-dioxin-d8
    • [1,2,3,4,6,7,8,9-2H]-Dibenzo-p-dioxin
    • < 1,2,3,4,6,7,8,9-2H> -Dibenzo-p-dioxin
    • 1,4,2-Dithiazol-3-amine, N-(3,4-dichlorophenyl)-, 1,1-dioxide
    • CTK2E1979
    • Dibenzo-p-dioxin-d850µg
    • F90727
    • HY-W094748S
    • CS-0564719
    • Dibenzo[b,e][1,4]dioxin-d8
    • 69699-83-8
    • Inchi: 1S/C12H8O2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
    • InChI Key: NFBOHOGPQUYFRF-PGRXLJNUSA-N
    • SMILES: O1C2C([2H])=C([2H])C([2H])=C([2H])C=2OC2C([2H])=C([2H])C([2H])=C([2H])C1=2

Computed Properties

  • Exact Mass: 192.103
  • Monoisotopic Mass: 192.103
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 1.298
  • Boiling Point: 278.46 °C at 760 mmHg
  • Flash Point: 115.747 °C

Dibenzo-p-dioxin-d8 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-05
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$ 81.00 2023-09-07
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